molecular formula C15H25Br2ClO2 B1253201 Caespitol CAS No. 50656-64-9

Caespitol

Cat. No.: B1253201
CAS No.: 50656-64-9
M. Wt: 432.6 g/mol
InChI Key: ZAULPZAMCNCFDT-SYPGZIFDSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Caespitol is a member of oxanes.

Scientific Research Applications

1. Caespitol in Marine Algal Metabolites

This compound, identified as a marine algal bisabolene-type metabolite, is significant in the study of sea hares and marine algae. Research on Aplysia dactylomela, a sea hare, highlighted this compound among other compounds, suggesting its role in the biogenesis of marine algal bisabolene-type metabolites. The irregular network of these compounds, including this compound, points to a unified biogenetic pathway for naturally occurring marine algal metabolites (Brito et al., 2006).

2. This compound in Sesquiterpene Research

This compound is notable in the study of sesquiterpenes, particularly from Laurencia caespitosa, a red seaweed. This research emphasizes the isolation and characterization of this compound and other sesquiterpenes from the alga. The study's findings contribute to understanding the structure and properties of these compounds, which form part of a new class of rearranged terpenoids (Chang et al., 1989).

3. This compound in Antimicrobial Agent Synthesis

The modification of this compound, a naturally occurring phlorophenone antimicrobial agent, has been explored for enhanced in vitro potency. This research delves into the chemical alteration of this compound to develop derivatives with improved antimicrobial activities, highlighting its potential in pharmaceutical applications (van der Schyf et al., 1986).

Properties

CAS No.

50656-64-9

Molecular Formula

C15H25Br2ClO2

Molecular Weight

432.6 g/mol

IUPAC Name

(2R,3R,5R)-5-bromo-2-[(1S,3S,4S)-3-bromo-4-chloro-4-methylcyclohexyl]-2,6,6-trimethyloxan-3-ol

InChI

InChI=1S/C15H25Br2ClO2/c1-13(2)10(16)8-12(19)15(4,20-13)9-5-6-14(3,18)11(17)7-9/h9-12,19H,5-8H2,1-4H3/t9-,10+,11-,12+,14-,15+/m0/s1

InChI Key

ZAULPZAMCNCFDT-SYPGZIFDSA-N

Isomeric SMILES

C[C@@]1(CC[C@@H](C[C@@H]1Br)[C@@]2([C@@H](C[C@H](C(O2)(C)C)Br)O)C)Cl

SMILES

CC1(C(CC(C(O1)(C)C2CCC(C(C2)Br)(C)Cl)O)Br)C

Canonical SMILES

CC1(C(CC(C(O1)(C)C2CCC(C(C2)Br)(C)Cl)O)Br)C

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Caespitol
Reactant of Route 2
Caespitol
Reactant of Route 3
Caespitol
Reactant of Route 4
Caespitol
Reactant of Route 5
Caespitol
Reactant of Route 6
Caespitol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.